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Compound of Interest

Compound Name:
Tetrakis(ethylmethylamino)zirconiu

m

Cat. No.: B1143060 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. This document provides essential, immediate

safety and logistical information for Tetrakis(ethylmethylamino)zirconium (TEMAZ), a highly

flammable and reactive compound. Adherence to these guidelines is critical to ensure

laboratory safety.

Summary of Hazards
Tetrakis(ethylmethylamino)zirconium is a hazardous chemical with the following

classifications:

Flammable Liquid and Vapor (Category 2): Poses a significant fire risk.[1][2][3]

Substance which, in contact with water, emits flammable gases (Category 1 or 2): Reacts

with water to release flammable gases that may ignite spontaneously.[1][2][3][4]

Causes Severe Skin Burns and Eye Damage: Can cause serious chemical burns upon

contact.[3][4][5]

Causes Serious Eye Irritation (Category 2): Can result in significant eye irritation.[1][2]

May Cause Respiratory Irritation: Inhalation of vapors or mists can irritate the respiratory

tract.[1][2][5]
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Physical and Chemical Properties
Property Value Source

CAS Number 175923-04-3 [1][2][3][4]

Physical State Liquid [1]

Color Light yellow [1]

Boiling Point 81°C @ 0.1 mm Hg [1][3]

Density 1.049 g/cm³ @ 25°C [3]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense when

handling TEMAZ. The following table outlines the required PPE for various routes of exposure.

Exposure Route Required PPE
Specifications and
Standards

Eye/Face

Tightly fitting safety goggles

with side-shields or a full-face

respirator.

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1][2]

Skin

Fire/flame resistant and

impervious clothing. Chemical

impermeable gloves.

Protective gloves must satisfy

the specifications of EU

Directive 89/686/EEC and the

standard EN 374.[1][2]

Respiratory Full-face respirator.

To be used if exposure limits

are exceeded or irritation is

experienced.[1][2]

Operational Plan: Step-by-Step Handling Procedure
Safe handling of TEMAZ requires a meticulous, step-by-step approach to minimize risks. The

following workflow diagram and protocol detail the necessary precautions from preparation to

storage.
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Safe Handling Workflow for Tetrakis(ethylmethylamino)zirconium

Preparation

Handling

Post-Handling & Storage

Ensure adequate ventilation and
 establish an emergency exit route.

Don appropriate Personal Protective Equipment (PPE).

Handle under an inert gas atmosphere
 (e.g., nitrogen or argon).

Use non-sparking tools and
 explosion-proof equipment.

Ground and bond container and receiving equipment
 to prevent static discharge.

Avoid contact with skin, eyes, and clothing.
 Do not breathe vapors.

Keep away from heat, sparks, open flames,
 and other ignition sources.

Strictly avoid contact with water and moisture.

Wash hands and exposed skin thoroughly after handling.

Store in a tightly closed container in a dry,
 cool, and well-ventilated place.

Store away from incompatible materials
 (e.g., water, acids, alcohols, oxidizing agents).

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tetrakis(ethylmethylamino)zirconium.
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Detailed Experimental Protocol for Handling
Preparation:

Work in a well-ventilated area, such as a chemical fume hood.[1][2]

Ensure that an emergency exit and a risk-elimination area are established.[1]

Put on all required personal protective equipment, including safety goggles, flame-

retardant and impervious clothing, and chemical-resistant gloves.[1][2]

The handling and storage of TEMAZ should be conducted under an inert gas like nitrogen

or argon to prevent reaction with air and moisture.[2][6]

Handling:

Use only non-sparking tools and explosion-proof electrical equipment to prevent ignition

sources.[1][2][5]

To avoid the buildup of electrostatic charge, ground and bond all containers and receiving

equipment during transfer.[2][6]

Avoid direct contact with the chemical. Do not allow it to come into contact with skin or

eyes, and avoid inhaling any vapors or mists.[1][2][7]

Keep the compound away from all sources of ignition, including heat, sparks, and open

flames.[2][3][6] No smoking should be permitted in the handling area.[2][3]

Crucially, do not allow TEMAZ to come into contact with water or moisture, as it reacts to

produce flammable gases.[2][3][6]

Post-Handling and Storage:

After handling, wash hands and any other exposed skin thoroughly with soap and water.[1]

[4][7]

Store the chemical in a container that is tightly closed.[1][2][6] The storage area must be

dry, cool, and well-ventilated.[1][2][4]
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Store TEMAZ separately from incompatible materials such as water, acids, alcohols, and

oxidizing agents.[1][5]

Disposal Plan
The disposal of Tetrakis(ethylmethylamino)zirconium and its containers must be handled

with care to avoid environmental contamination and safety hazards.

Waste Disposal Recommendations
Chemical Disposal: The material should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing.[1] Do not discharge into

sewer systems or contaminate water, foodstuffs, or feed.[1] All disposal practices must be in

accordance with local, state, and federal regulations.[1][2]

Contaminated Packaging: Containers can be triple-rinsed (or an equivalent method) and

then offered for recycling or reconditioning.[1] Alternatively, the packaging can be punctured

to render it unusable and then disposed of in a sanitary landfill.[1] Combustible packaging

materials may be incinerated under controlled conditions with flue gas scrubbing.[1]

The following diagram illustrates the decision-making process for the proper disposal of

TEMAZ.
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Disposal Plan for Tetrakis(ethylmethylamino)zirconium

Disposal Decision Workflow

Collect and contain waste material in
 suitable and closed containers.

Is the material contaminated packaging?

Dispose of through a licensed
 chemical destruction plant or

 controlled incineration.

No

Can the packaging be triple-rinsed?

Yes

Offer for recycling or reconditioning.

Yes

Puncture to make unusable and
 dispose of in a sanitary landfill.

No

Click to download full resolution via product page

Caption: Disposal decision workflow for Tetrakis(ethylmethylamino)zirconium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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